Cas no 1423024-34-3 (8-azabicyclo[3.2.1]oct-2-ene;hydrochloride)

• Product Name: 8-azabicyclo[3.2.1]oct-2-ene;hydrochloride
• CAS No: 1423024-34-3
• MF: C₇H₁₂ClN
• MW: 145.629880905151
• CID: 4673500
• PubChem ID: 71757059
• Update Time: 2025-05-23

8-azabicyclo[3.2.1]oct-2-ene;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 8-azabicyclo[3.2.1]oct-2-ene hydrochloride
• Z1891776821
• 8-azabicyclo[3.2.1]oct-2-ene;hydrochloride

• Inchi： 1S/C7H11N.ClH/c1-2-6-4-5-7(3-1)8-6;/h1-2,6-8H,3-5H2;1H
• InChI Key： LSUMTEMFIXRQAM-UHFFFAOYSA-N
• SMILES： Cl.N1C2C=CCC1CC2

Computed Properties

• Exact Mass: 145.066
• Monoisotopic Mass: 145.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 118
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 8-azabicyclo[3.2.1]oct-2-ene;hydrochloride

8-Azabicyclo[3.2.1]oct-2-ene Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1423024-34-3, commonly referred to as 8-azabicyclo[3.2.1]oct-2-ene hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of bicyclic amines, which are known for their unique structural properties and diverse applications in drug design and synthesis.

8-Azabicyclo[3.2.1]oct-2-ene hydrochloride is characterized by its rigid bicyclic structure, which consists of a bicyclo[3.2.1]octane skeleton with an amino group at the 8-position and a double bond at the 2-position. This structure imparts the molecule with exceptional stability and unique electronic properties, making it an attractive candidate for various chemical transformations and biological applications.

Recent studies have highlighted the potential of 8-azabicyclo[3.2.1]oct-2-ene hydrochloride in drug discovery, particularly in the development of novel therapeutics targeting central nervous system disorders. Researchers have explored its ability to modulate neurotransmitter systems, such as dopamine and serotonin, which are critical in treating conditions like depression, anxiety, and schizophrenia.

The synthesis of 8-azabicyclo[3.2.1]oct-2-ene hydrochloride involves a multi-step process that typically begins with the preparation of the corresponding bicyclic amine precursor. Advanced techniques such as ring-closing metathesis and hydrogenation have been employed to achieve high yields and excellent stereochemical control during the synthesis.

In addition to its pharmacological applications, 8-azabicyclo[3.2.1]oct-2-ene hydrochloride has shown promise in materials science, where its rigid structure can be exploited for the development of novel polymers and advanced materials with tailored mechanical properties.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on 8-azabicyclo[3.2.1]oct-2-ene hydrochloride, providing insights into its interaction with biological targets at the atomic level. These studies have facilitated the design of more potent and selective derivatives for therapeutic applications.

Furthermore, the compound's ability to act as a chiral auxiliary has been explored in asymmetric synthesis, offering new avenues for the construction of complex molecular architectures with high enantioselectivity.

In conclusion, 8-Azabicyclo[3.2.1]oct-2-enhydrochloride is a versatile compound with a wide range of applications across multiple disciplines. Its unique structural features, combined with cutting-edge research findings, position it as a valuable tool in both academic and industrial settings.